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Chemical Identity and Mechanism of Action

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Mca-VDQMDGW-K(Dnp)-NH2
Cat. No.: S11178908

The table below summarizes the core molecular characteristics of Mca-VDQMDGW-K(Dnp)-NH2.

Property Description

Molecular Formula Ce0H74N14021S [1]

Molecular Weight 1359.38 g/mol [1]

Biological Target Caspase-3 [1]

Mechanism Fluorogenic (FRET) Substrate [1]
Fluorophore (7-Methoxycoumarin-4-yl)acetyl (Mca) [1]
Quencher Lys(2,4-Dinitrophenyl) (K(Dnp)) [1]

The core of its function lies in the FRET pair. The Mca (fluorophore) emits blue fluorescence upon
excitation. However, when in close proximity, the Dnp (quencher) absorbs this energy, preventing light
emission and keeping the intact substrate dark [2]. Caspase-3 cleaves the peptide backbone between the
aspartic acid (D) and glycine (G) within the VDQMDGW sequence. This cleavage separates the Mca and
Dnp, disrupting FRET and resulting in a measurable increase in fluorescence proportional to caspase-3

activity [1].
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FRET mechanism of Mca-VDQMDGW-K(Dnp)-NH2. Caspase-3 cleavage separates Mca fluorophore from

Dnp quencher, allowing fluorescence emission.

Applications and Experimental Use

This substrate is a specialized tool for research use only and is not intended for diagnostic or therapeutic
applications [1]. Its primary application is the quantification of caspase-3 activity in biochemical assays
[1]. Monitoring the increase in fluorescence over time allows researchers to precisely measure enzyme
kinetics, assess caspase-3 activation in models of cell death, and screen for potential activators or inhibitors

of this key enzyme.

Practical Protocol for Caspase-3 Activity Assay

The following provides a generalized protocol for using Mca-VDQMDGW-K(Dnp)-NH2 in a fluorometric

caspase-3 activity assay. You must optimize concentrations and volumes for your specific experimental

system.
Step Parameter Considerations
1. Sample Prep  Prepare cell or tissue lysates containing Include positive and negative
caspase-3. controls.
2. Substrate Reconstitute substrate in DMSO per Avoid multiple freeze-thaw cycles;
Prep manufacturer's instructions. protect from light [3].
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Step Parameter

3. Reaction Combine lysate, reaction buffer, and substrate
Setup (e.g., 10-20 uM final concentration).

4, Monitor fluorescence kinetically (e.g., every 5-
Measurement 10 min for 1-2 hours).

5. Data Calculate reaction velocity from linear slope of
Analysis fluorescence increase.

Key Considerations for Researchers

Considerations

Run reactions in triplicate in a
black microplate [3].

Ex/Em: ~320/405 nm (verify for
Mca/Dnp pair) [3].

Normalize to protein concentration
or control groups.

¢ Storage and Handling: The lyophilized powder should be stored desiccated at recommended
temperatures, protected from light, and reconstituted according to the supplier's data sheet [3].
¢ Specificity: While designed for caspase-3, confirm specificity in your model system, as other

caspases or proteases might cleave the sequence.

¢ Instrument Calibration: Ensure your fluorometer is properly calibrated for the Mca/Dnp wavelength

pair to obtain optimal signal-to-noise ratios.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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